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Compound of Interest

Compound Name: Dichloromethane-d2

Cat. No.: B032916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling and storage of

Dichloromethane-d2 (CD2Cl2), a deuterated solvent crucial for Nuclear Magnetic Resonance

(NMR) spectroscopy and other sensitive applications in research and drug development.

Adherence to these guidelines is essential to ensure personnel safety, maintain solvent purity,

and achieve reliable experimental outcomes.

Chemical and Physical Properties
Dichloromethane-d2 shares many physical properties with its non-deuterated counterpart, but

its isotopic purity is critical for its intended applications. The following tables summarize key

quantitative data.[1][2][3]

Table 1: General and Physical Properties
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Property Value

Chemical Formula CD₂Cl₂[1]

Molecular Weight 86.94 g/mol [2][3]

Appearance Colorless liquid[4][5]

Odor Chloroform-like, sweet odor[5]

Density 1.362 g/mL at 25 °C[2]

Melting Point -97 °C to -95.1 °C[1][2]

Boiling Point 39.6 °C to 40 °C[1][2]

Vapor Pressure 448.0 mmHg at 25°C[1]

Refractive Index n20/D 1.4217 - 1.422[2]

Solubility
Insoluble in water. Miscible with alcohol, ether,

and dimethylformamide.[2]

Table 2: Safety and Hazard Data

Parameter Value

Flash Point Not applicable[4]

Autoignition Temperature 556 °C[4]

Explosion Limits (in air) Lower: 13 vol %, Upper: 23 vol %[4]

NFPA Rating (estimated) Health: 2; Flammability: 1; Instability: 0[4]

GHS Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H336 (May cause

drowsiness or dizziness), H351 (Suspected of

causing cancer)[6][7][8]

GHS Precautionary Statements

P201, P202, P261, P264, P271, P280,

P302+P352, P305+P351+P338, P308+P313,

P403+P233, P405, P501[8][9]
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Handling Precautions
Proper handling of Dichloromethane-d2 is critical to prevent exposure and contamination. The

following procedures should be strictly followed.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle Dichloromethane-d2 in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation of vapors.[4] Facilities should be equipped with

an eyewash station and a safety shower.[4]

Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.[9]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., Viton® or laminate film;

check manufacturer's compatibility data) and a lab coat.[6]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator with an

appropriate organic vapor cartridge.[9]

General Handling Practices
Avoid Inhalation and Contact: Do not breathe vapors and avoid contact with skin and eyes.

[4][6]

Prevent Contamination: Dichloromethane-d2 is hygroscopic and readily absorbs moisture

from the atmosphere.[10][11] Handle under an inert atmosphere (e.g., nitrogen or argon) for

sensitive applications.[10]

Use Clean, Dry Glassware: All glassware, including NMR tubes and pipettes, should be

oven-dried (e.g., at 150°C for at least 4 hours) and cooled in a desiccator before use.[10][12]

Proper Transfer Techniques: For transferring the solvent, use a syringe pre-flushed with dry

nitrogen.[12] To minimize atmospheric exposure, consider using single-use ampules.[12]

Mixing: Use a vortex mixer instead of shaking to avoid contamination from the cap.[10][11]

After Handling: Wash hands thoroughly after handling the solvent.[4]
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Storage Recommendations
Correct storage is vital for maintaining the quality and stability of Dichloromethane-d2.

Container: Store in a tightly closed, properly labeled container.[4][13] Amber glass bottles are

recommended to protect from light.[12]

Temperature: Store in a cool, dry, well-ventilated area, away from heat, sparks, and open

flames.[4][14] It is recommended to store below 40°C.[4] For long-term storage, refrigeration

is advised to minimize decomposition.[12]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, amines, and

active metals.[4][13]

Inert Atmosphere: For long-term storage and to maintain high purity, storing under an inert

atmosphere is recommended.

Experimental Protocols
While specific experimental protocols will vary, the following general methodologies are crucial

when working with Dichloromethane-d2, particularly in NMR spectroscopy.

Protocol for Preparing a Moisture-Sensitive NMR
Sample

Glassware Preparation: Place NMR tubes, pipettes, and any other necessary glassware in

an oven at 150°C for a minimum of 4 hours (overnight is preferable).

Cooling: Transfer the hot glassware to a desiccator and allow it to cool to room temperature

under vacuum or in the presence of a desiccant.[10]

Inert Atmosphere Transfer: Conduct all sample and solvent transfers in a glove box or under

a steady stream of an inert gas like nitrogen or argon.

Solvent Pre-rinse: Before preparing the final sample, rinse the dried NMR tube with a small

amount of Dichloromethane-d2 to exchange any residual protons on the glass surface.[11]

Discard the rinse solvent.
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Sample Preparation: Add the sample to the pre-rinsed NMR tube.

Solvent Addition: Using a dry syringe, transfer the required volume of Dichloromethane-d2
into the NMR tube.

Capping and Mixing: Cap the NMR tube securely and mix the contents using a vortex mixer.

[10]

Logical Workflow for Safe Handling and Storage
The following diagram illustrates the key decision points and procedures for the safe handling

and storage of Dichloromethane-d2.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b032916?utm_src=pdf-body
https://www.benchchem.com/pdf/Best_practices_for_storing_and_handling_deuterated_solvents_to_prevent_contamination.pdf
https://www.benchchem.com/product/b032916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Storage of Dichloromethane-d2

Start: Receive Dichloromethane-d2

Review Safety Data Sheet (SDS)

Select Appropriate Storage Location

Store in a cool, dry, well-ventilated area.
Keep away from heat, light, and incompatible materials.

Ensure container is tightly sealed.

Store

Prepare for Handling

Handle

Don Personal Protective Equipment (PPE):
- Safety Goggles

- Chemical-resistant Gloves
- Lab Coat

Work in a Chemical Fume Hood

Is the experiment moisture/air sensitive?

Handle under an inert atmosphere (N2 or Ar)

Yes

Perform standard handling procedures

No

Spill or Exposure Occurred?

Follow Spill/Exposure Protocol:
- Evacuate area

- Absorb with inert material
- Seek medical attention if exposed

Yes

Dispose of waste according to regulations

No

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of Dichloromethane-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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